Cas no 2172234-27-2 ({8-azaspirobicyclo3.2.1octane-3,3'-oxolane-2'-yl}methanesulfonamide)

• Product Name: {8-azaspirobicyclo3.2.1octane-3,3'-oxolane-2'-yl}methanesulfonamide
• CAS No: 2172234-27-2
• MF: C₁₁H₂₀N₂O₃S
• MW: 260.353101730347
• CID: 6419800
• PubChem ID: 165525818
• Update Time: 2025-10-30

{8-azaspirobicyclo3.2.1octane-3,3'-oxolane-2'-yl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• {8-azaspirobicyclo3.2.1octane-3,3'-oxolane-2'-yl}methanesulfonamide
• {8-azaspiro[bicyclo[3.2.1]octane-3,3'-oxolane]-2'-yl}methanesulfonamide
• EN300-1478913
• 2172234-27-2

• Inchi： 1S/C11H20N2O3S/c12-17(14,15)7-10-11(3-4-16-10)5-8-1-2-9(6-11)13-8/h8-10,13H,1-7H2,(H2,12,14,15)
• InChI Key： YOFHCOPRDJMBGB-UHFFFAOYSA-N
• SMILES： S(CC1C2(CCO1)CC1CCC(C2)N1)(N)(=O)=O

Computed Properties

• Exact Mass: 260.11946368g/mol
• Monoisotopic Mass: 260.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 89.8Ų

Additional information on {8-azaspirobicyclo3.2.1octane-3,3'-oxolane-2'-yl}methanesulfonamide

Introduction to {8-azaspirobicyclo3.2.1octane-3,3'-oxolane-2'-yl}methanesulfonamide (CAS No. 2172234-27-2)

{8-azaspirobicyclo3.2.1octane-3,3'-oxolane-2'-yl}methanesulfonamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2172234-27-2, belongs to a class of molecules known for their intricate structural framework and potential biological activities. The unique spirobicyclic structure combined with the presence of nitrogen and oxygen heterocycles makes this compound a subject of intense study for its pharmacological properties.

The molecular architecture of {8-azaspirobicyclo3.2.1octane-3,3'-oxolane-2'-yl}methanesulfonamide is characterized by its spirobicyclo framework, which consists of three fused rings: a cyclopropane ring, a cyclopentane ring, and a six-membered aromatic ring. This structural complexity not only contributes to the compound's distinct chemical properties but also opens up numerous possibilities for its application in drug design and development. The presence of the nitrogen atom in the spirobicyclic core and the methanesulfonamide functional group at the 2'-position further enhances its potential as a bioactive molecule.

In recent years, there has been a growing interest in spirobicyclic compounds due to their unique structural features and potential therapeutic applications. These compounds have been explored for their roles in various biological processes, including enzyme inhibition, receptor binding, and modulation of signal transduction pathways. {8-azaspirobicyclo3.2.1octane-3,3'-oxolane-2'-yl}methanesulfonamide, in particular, has shown promise in preclinical studies as a potential lead compound for the development of novel therapeutic agents.

One of the most compelling aspects of {8-azaspirobicyclo3.2.1octane-3,3'-oxolane-2'-yl}methanesulfonamide is its ability to interact with biological targets in a highly specific manner. The spirobicyclic core provides a rigid scaffold that can be fine-tuned to fit into specific binding pockets of proteins and enzymes, while the methanesulfonamide group serves as a hinge region that allows for further conformational flexibility. This dual functionality makes the compound an attractive candidate for structure-based drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of {8-azaspirobicyclo3.2.1octane-3,3'-oxolane-2'-yl}methanesulfonamide with various biological targets with high accuracy. These studies have revealed that the compound can bind to several key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary experiments have shown that it can modulate the activity of enzymes associated with metabolic disorders, making it a promising candidate for the treatment of metabolic syndromes.

The synthesis of {8-azaspirobicyclo3.2.1octane-3,3'-oxolane-2'-yl}methanesulfonamide presents significant challenges due to its complex structural framework. However, recent developments in synthetic methodologies have made it possible to access this compound in multi-step synthetic routes with high yields and purity. The use of transition metal-catalyzed reactions and asymmetric synthesis techniques has been particularly valuable in constructing the spirobicyclic core and introducing the necessary functional groups.

One of the key challenges in working with {8-azaspirobicyclo3.2.1octane-3,3'-oxolane-2'-yl}methanesulfonamide is its sensitivity to environmental conditions such as moisture and oxygen. To mitigate these issues, researchers have developed specialized storage and handling protocols to ensure the stability of the compound during both synthesis and characterization studies. These protocols include the use of inert atmospheres and moisture-free solvents to prevent degradation.

The pharmacokinetic properties of {8-azaspirobicyclo3.2.1octane-3,3'-oxolane-2'-yl}methanesulfonamide are currently under investigation to better understand how it behaves within living systems. Preliminary studies have shown that the compound exhibits good oral bioavailability and moderate tissue distribution upon administration to animal models. These findings suggest that it may be suitable for therapeutic applications requiring systemic delivery.

In conclusion, {8-azaspirobicyclo3.2.1octane-3,3'-oxolane-2'-yl}methanesulfonamide (CAS No. 2172234-27-2) is a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features and promising biological activities make it an attractive candidate for further investigation into various therapeutic areas. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a crucial role in the discovery and development of novel therapeutic agents.